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These application notes provide a comprehensive guide to the protocols used for assessing the
ovulation-inhibiting efficacy of Trikvilar, a triphasic oral contraceptive containing levonorgestrel
and ethinyl estradiol. The following sections detail the mechanism of action, experimental
protocols for hormonal and ultrasonographic assessment, and data presentation formats.

Introduction to Trikvilar and its Mechanism of
Ovulation Inhibition

Trikvilar is a triphasic combination oral contraceptive that delivers varying doses of
levonorgestrel (a progestin) and ethinyl estradiol (an estrogen) throughout a 21-day cycle,
followed by a 7-day hormone-free interval. The primary mechanism by which Trikvilar prevents
pregnancy is the inhibition of ovulation.[1][2] This is achieved through a multi-faceted approach
that disrupts the normal hormonal cascade of the menstrual cycle:

e Suppression of Gonadotropin-Releasing Hormone (GnRH): The exogenous estrogen and
progestin in Trikvilar exert negative feedback on the hypothalamus, suppressing the
pulsatile release of GnRH.
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« Inhibition of Follicle-Stimulating Hormone (FSH) and Luteinizing Hormone (LH): The
reduction in GNRH leads to decreased secretion of FSH and LH from the anterior pituitary
gland.[2][3]

o Prevention of Follicular Development and Ovulation: FSH is crucial for the growth and
maturation of ovarian follicles. By suppressing FSH, Trikvilar prevents the development of a
dominant follicle. The absence of a mid-cycle LH surge, which is the direct trigger for
ovulation, ensures that an egg is not released from the ovary.[2][3]

Secondary contraceptive effects of Trikvilar include thickening of the cervical mucus, which
hinders sperm penetration, and alterations to the endometrium that make it less receptive to
implantation.

Data Presentation: Summarized Quantitative Data

The following tables summarize the expected quantitative results from studies assessing
ovulation inhibition with a triphasic levonorgestrel/ethinyl estradiol oral contraceptive like
Trikvilar. These values are indicative and may vary between individuals and specific study
protocols.

Table 1: Serum Hormone Levels in a Typical Treatment Cycle

Follicular Phase Luteal Phase (Days Expected Levels
Hormone . oo
(Days 1-14) 15-28) with Trikvilar
Consistently low, mid-
LH (IU/L) 2-10 1-12
cycle surge absent
FSH (IU/L) 15-10 15-8 Consistently low
) Suppressed, no pre-
Estradiol (pmol/L) 90 - 700 180 - 1100
ovulatory peak
Consistently low,
Progesterone (nmol/L) <3 16 - 95

indicating anovulation

Table 2: Ovarian and Endometrial Ultrasound Measurements
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Normal Mid-Cycle (Pre- Expected Measurements
Parameter . o
ovulatory) with Trikvilar

. . . No dominant follicle
Dominant Follicle Diameter

18-25 development; follicles
(mm)
generally < 10 mm
) ] o Thin endometrium, typically <
Endometrial Thickness (mm) 8 - 12 (trilaminar pattern)

8 mm

Experimental Protocols
Hormonal Assays

Objective: To quantify serum levels of LH, FSH, estradiol, and progesterone to assess the
suppression of the hypothalamic-pituitary-ovarian axis.

Materials:

e Serum collection tubes
e Centrifuge

o Pipettes and tips

e Enzyme-Linked Immunosorbent Assay (ELISA) kits for LH, FSH, estradiol, and
progesterone[4][5][6][7]

e Microplate reader
Protocol:
e Blood Sampling:

o Collect venous blood samples at baseline (before initiation of Trikvilar) and at regular
intervals throughout the treatment cycle. A typical schedule includes samples on days 6,
11, and 21 of the active pill phase, and during the hormone-free interval.[2]

o For more detailed analysis, samples can be collected every 2-3 days.
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o Process blood samples by centrifugation at 1000-2000 x g for 15 minutes to separate the
serum.

o Store serum aliquots at -20°C or -80°C until analysis.

e Enzyme-Linked Immunosorbent Assay (ELISA):

[e]

Bring all reagents and samples to room temperature before use.
o Prepare standard dilutions as per the kit instructions to generate a standard curve.
o Pipette standards, controls, and samples into the appropriate wells of the microplate.

o Add the enzyme-conjugated antibody specific for the hormone being measured to each
well.

o Incubate the plate according to the kit's instructions (typically 30-60 minutes at room
temperature).

o Wash the wells multiple times with the provided wash buffer to remove unbound reagents.

o Add the substrate solution to each well and incubate in the dark for the recommended time
(usually 15-30 minutes) to allow for color development.

o Stop the reaction by adding the stop solution.

o Read the absorbance of each well at the specified wavelength (commonly 450 nm) using
a microplate reader.

e Data Analysis:

o Generate a standard curve by plotting the absorbance of the standards against their
known concentrations.

o Calculate the concentration of the hormones in the unknown samples by interpolating their
absorbance values from the standard curve.
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o Compare the hormone levels during Trikvilar treatment to baseline levels and to the
expected values for a normal ovulatory cycle.

Transvaginal Ultrasound for Follicular Monitoring

Objective: To visually assess ovarian follicular development and endometrial thickness to
confirm the absence of a dominant follicle and ovulation.[1][8]

Materials:
» Ultrasound machine with a transvaginal probe (5-9 MHz)
o Sterile probe covers
o Ultrasound gel
Protocol:
e Patient Preparation:
o The patient should have an empty bladder.
o Position the patient in the lithotomy position.

e Scanning Procedure:

[e]

A baseline scan should be performed before the start of Trikvilar treatment to document
normal ovarian and uterine anatomy.

o Perform serial transvaginal ultrasounds throughout the treatment cycle, typically on the
same days as blood sampling (e.g., days 6, 11, and 21).

o Systematically scan both ovaries in both sagittal and transverse planes.

o Identify and measure all visible follicles. The diameter of a follicle is calculated as the
mean of the measurements in two perpendicular planes.[9]

o Assess the endometrial thickness by measuring the thickest part of the endometrium in
the sagittal view, from the anterior to the posterior myometrial-endometrial interface. Note
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the endometrial pattern (e.g., trilaminar, homogeneous).

o Data Analysis:
o Record the number and size of all follicles in both ovaries at each visit.
o Document the endometrial thickness and pattern.

o The primary indicator of ovulation inhibition is the absence of a dominant follicle (typically
>15-18 mm) and subsequent signs of ovulation (e.g., follicle collapse, presence of a
corpus luteum).[8]

Hoogland and Skouby Score for Ovarian Activity

Objective: To provide a standardized, semi-quantitative assessment of ovarian activity by
combining hormonal and ultrasound data.[10][11][12][13]

Scoring Criteria:

The Hoogland and Skouby score is a 6-point scale that classifies the degree of ovarian
suppression:

e Score 1: No follicular activity (follicles <5 mm).
e Score 2: Quiescent follicles (follicles 5-9 mm).
e Score 3: Follicular growth up to 13 mm without estradiol production.

e Score 4: Follicular growth > 13 mm with estradiol production but no LH surge and no
subsequent progesterone increase.

e Score 5: Luteinized unruptured follicle (LUF) - follicular growth with estradiol production, an
LH surge, and a subsequent progesterone increase, but without follicular rupture.

e Score 6: Ovulation - follicular growth with estradiol production, an LH surge, follicular rupture,
and a subsequent progesterone increase.

Protocol:
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» Data Integration:

o Combine the data from hormonal assays (estradiol and progesterone levels) and

transvaginal ultrasound (maximum follicular diameter) for each cycle.

e Scoring:

o Assign a Hoogland and Skouby score for each treatment cycle based on the criteria

above.

e Interpretation:

o Scores of 1-4 indicate effective ovulation inhibition. A score of 5 or 6 suggests a failure to

completely suppress ovulation.
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Caption: Hormonal feedback loop illustrating Trikvilar's mechanism of action.
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Caption: Experimental workflow for assessing ovulation inhibition.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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